Cas no 2171515-07-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid
• CAS No: 2171515-07-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6402451
• PubChem ID: 165560623
• Update Time: 2025-11-05

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid
• EN300-1504719
• 2171515-07-2
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]butanoic acid

• Inchi： 1S/C25H30N2O6/c1-16(14-23(28)29)26-24(30)22(12-7-13-32-2)27-25(31)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,7,12-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： PZMWRBKUVYYKBV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CC(=O)O)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid

Comprehensive Guide to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid (CAS No. 2171515-07-2)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid (CAS No. 2171515-07-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation. This compound plays a critical role in modern pharmaceutical research, particularly in the development of therapeutic peptides and drug delivery systems. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and methoxy functional groups, makes it a versatile building block for solid-phase peptide synthesis (SPPS).

The growing demand for peptide-based therapeutics has increased interest in compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid. Researchers frequently search for "Fmoc amino acid derivatives" and "peptide synthesis reagents" to optimize their workflows. This compound is particularly valuable for introducing hydrophobic modifications or side-chain functionalization in peptide sequences, which can enhance bioavailability and target specificity.

From a chemical perspective, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid offers excellent stability during peptide elongation processes while maintaining orthogonal protection strategies. The Fmoc group can be selectively removed under mild basic conditions (typically using piperidine), making it compatible with various amino acid side-chain protecting groups. This characteristic is crucial for researchers working on complex peptide architectures or peptide-drug conjugates.

The methoxy functionality in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid provides additional opportunities for post-synthetic modifications. Many scientists are exploring "click chemistry in peptide synthesis" and "site-specific peptide labeling," where this compound could serve as a valuable intermediate. The CAS No. 2171515-07-2 is frequently referenced in patent literature related to peptide-based drug discovery and biomaterials engineering.

In the context of green chemistry trends, researchers are increasingly interested in "sustainable peptide synthesis" methods. While 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid is traditionally used in organic solvent-based systems, recent developments explore its application in aqueous-phase peptide coupling strategies. This aligns with the pharmaceutical industry's push toward environmentally friendly manufacturing processes.

The analytical characterization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid typically involves HPLC, mass spectrometry, and NMR spectroscopy. Quality control parameters for this compound are critical, as evidenced by frequent searches for "Fmoc-amino acid purity standards" and "peptide synthesis grade reagents." The compound's stability profile makes it suitable for long-term storage when kept under appropriate conditions (typically at -20°C in anhydrous environments).

Emerging applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid include its use in peptide nucleic acid (PNA) synthesis and peptide-based nanomaterials. The compound's structural features allow for precise control over molecular self-assembly processes, which is particularly relevant in nanomedicine research. These applications respond to growing interest in "smart drug delivery systems" and "precision medicine" approaches.

From a commercial perspective, CAS No. 2171515-07-2 is available through specialized chemical suppliers focusing on peptide synthesis reagents. Procurement specialists often search for "bulk Fmoc amino acids" and "custom peptide building blocks," indicating the compound's importance in both research and industrial-scale applications. The pricing and availability of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid may vary based on purity grade and order quantity.

Future research directions involving 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid may explore its potential in peptide vaccines and diagnostic probes. The compound's versatility makes it valuable for developing multifunctional peptide conjugates, particularly in the context of personalized medicine and theranostic applications. These developments align with current trends in "next-generation biologics" and "targeted therapy" research.

For researchers working with 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid, proper handling procedures and storage conditions are essential to maintain its reactivity and purity. While not classified as hazardous, standard laboratory safety practices should be followed when handling this compound, including the use of appropriate personal protective equipment (PPE). The compound's material safety data sheet (MSDS) provides specific guidance for safe usage in research environments.